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Compound of Interest

Compound Name: Trichloromethanol

Cat. No.: B1233427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,2-Trichloroethanol, a significant

chemical intermediate and pharmacologically active molecule. While sometimes referred to as

Trichloromethanol, the compound is formally and more commonly known as 2,2,2-

Trichloroethanol. This document details its chemical properties, synthesis, applications in

organic chemistry, and its role in drug development and neuropharmacology.

Chemical Identity and Properties
2,2,2-Trichloroethanol is a chlorinated analog of ethanol.[1] Its physical and chemical properties

are summarized in the tables below.
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Name Source

2,2,2-Trichloroethanol IUPAC

Trichloromethanol Common, but less formal

Trichloroethyl alcohol Common

β,β,β-Trichloroethanol Common

(Hydroxymethyl)trichloromethane Alternative

NSC 66407 Identifier

CAS Number 115-20-8

Physicochemical Data
Property Value Reference

Molecular Formula C₂H₃Cl₃O [2][3]

Molecular Weight 149.40 g/mol [2][3]

Melting Point 17.8 °C [4][5]

Boiling Point 151-154 °C [4][5]

Density 1.56 g/cm³ at 20 °C [2]

Water Solubility 83 g/L [1][4]

pKa 12.24 [4][6]

Vapor Pressure 1.3 hPa at 20 °C [2]

Appearance
Clear, colorless to light yellow

liquid
[3][4]

Synthesis and Reactions
2,2,2-Trichloroethanol can be synthesized through the reduction of trichloroacetaldehyde

(chloral). It is a versatile reagent in organic synthesis, primarily used for the introduction of the

2,2,2-trichloroethyl (Tce) protecting group.
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Experimental Protocol: Synthesis from
Trichloroacetaldehyde
While detailed industrial synthesis protocols are proprietary, a general laboratory-scale

synthesis involves the reduction of chloral or chloral hydrate. Methanotrophs have also been

shown to biologically transform chloral hydrate to 2,2,2-trichloroethanol.[7]

Reaction Scheme:
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Synthesis of 2,2,2-Trichloroethanol

Cl₃C-CHO
Trichloroacetaldehyde (Chloral)

Cl₃C-CH₂OH
2,2,2-Trichloroethanol

Reduction[H]
(e.g., NaBH₄, H₂/catalyst)

Mechanism of Action at GABA-A Receptor

2,2,2-Trichloroethanol

GABA-A Receptor

Allosteric
Modulation

Chloride Channel Opening

Increased GABA efficacy

Neuronal Hyperpolarization

Increased Cl⁻ influx

Sedation / Hypnosis
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Metabolic Pathway of Chloroform

Chloroform (CHCl₃)

Trichloromethanol
(Cl₃C-OH)

Oxidation

Cytochrome P450
(CYP2E1, CYP2A6)

Phosgene (COCl₂)

Dehydrochlorination

Hepatotoxicity

Reacts with
macromolecules
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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